Cas no 206559-37-7 (4-(4-Benzyloxyphenyl)-3-thiosemicarbazide)

• Product Name: 4-(4-Benzyloxyphenyl)-3-thiosemicarbazide
• CAS No: 206559-37-7
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• MDL: MFCD00041300
• CID: 253798
• PubChem ID: 2747162
• Update Time: 2025-06-15

4-(4-Benzyloxyphenyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-[4-(phenylmethoxy)phenyl]-
• 4-(4-Benzyloxyphenyl)-3-thiosemicarbazide
• N-[4-(benzyloxy)phenyl]hydrazine-1-carbothioamide
• 1-amino-3-(4-phenylmethoxyphenyl)thiourea
• 5-(4-AMINO-PHENYLAZO)-2-HYDROXY-BENZOICACID
• 206559-37-7
• N-(4-(Benzyloxy)phenyl)hydrazinecarbothioamide
• AKOS015839421
• Oprea1_060900
• FT-0629624
• 3-amino-1-[4-(benzyloxy)phenyl]thiourea
• CS-0362219
• N-[4-(benzyloxy)phenyl]hydrazinecarbothioamide
• Maybridge1_008915
• HMS566N05
• SR-01000641155-1
• A814773
• CHEMBL95783
• DTXSID20372630
• BDBM50130324
• 1-amino-3-(4-benzyloxyphenyl)thiourea
• MFCD00041300
• CCG-51884
• Hydrazinecarbothioamide, N-[4-(phenylmethoxy)phenyl]-
• DB-066282

• MDL： MFCD00041300
• Inchi： 1S/C14H15N3OS/c15-17-14(19)16-12-6-8-13(9-7-12)18-10-11-4-2-1-3-5-11/h1-9H,10,15H2,(H2,16,17,19)
• InChI Key： SSEUFZMKDSZKBU-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.09400
• Monoisotopic Mass: 273.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Melting Point: 167 °C
• PSA: 91.40000
• LogP: 3.58990

4-(4-Benzyloxyphenyl)-3-thiosemicarbazide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4-Benzyloxyphenyl)-3-thiosemicarbazide

Recent Advances in the Study of 4-(4-Benzyloxyphenyl)-3-thiosemicarbazide (CAS: 206559-37-7)

The compound 4-(4-Benzyloxyphenyl)-3-thiosemicarbazide (CAS: 206559-37-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiosemicarbazide derivative has been the subject of multiple studies exploring its biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. The compound's unique chemical structure, featuring a benzyloxyphenyl moiety linked to a thiosemicarbazide group, makes it a promising candidate for further pharmacological investigations.

Recent research has focused on elucidating the molecular mechanisms underlying the biological effects of 4-(4-Benzyloxyphenyl)-3-thiosemicarbazide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory activity against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed in vitro assays and molecular docking simulations to identify the compound's binding interactions with bacterial enzymes, suggesting its potential as a novel antibiotic scaffold.

In the context of cancer research, preliminary findings presented at the 2024 American Chemical Society National Meeting revealed that 4-(4-Benzyloxyphenyl)-3-thiosemicarbazide exhibits selective cytotoxicity against various cancer cell lines, particularly those associated with breast and colon cancers. The compound appears to induce apoptosis through the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses. These findings have sparked interest in further structure-activity relationship (SAR) studies to optimize its anticancer properties.

The synthesis and characterization of 4-(4-Benzyloxyphenyl)-3-thiosemicarbazide have also been refined in recent years. A 2023 publication in Organic & Biomolecular Chemistry described an improved synthetic route with higher yields and purity, facilitating more reliable biological testing. The study also reported the compound's stability under various physiological conditions, an important consideration for potential drug development.

Ongoing research is exploring the compound's potential as a multitarget therapeutic agent. Computational studies suggest that 4-(4-Benzyloxyphenyl)-3-thiosemicarbazide may interact with multiple biological targets, including kinases and proteases involved in inflammatory pathways. This polypharmacological profile could make it particularly valuable for treating complex diseases where single-target therapies often show limited efficacy.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Current research efforts are addressing issues such as bioavailability, metabolic stability, and potential toxicity. Several research groups are working on derivative compounds that maintain the core structure while improving pharmacokinetic properties. The coming years are likely to see significant progress in understanding and potentially applying this interesting molecule in therapeutic contexts.